Cas no 68333-79-9 (Ammonium Polyphosphate)

• Product Name: Ammonium Polyphosphate
• CAS No: 68333-79-9
• MF: H₁₂N₃O₄P
• MW: 149.086740493774
• MDL: MFCD00241367
• CID: 58760
• PubChem ID: 159282
• Update Time: 2025-10-10

Ammonium Polyphosphate Chemical and Physical Properties

Names and Identifiers

• Ammonium polyphosphate
• polyphosphoric acids ammonium salts
• APP
• APP-0
• XAP-01
• APP-3
• APP-1
• ammonium polyphosphate flame retardant
• water solubility APP
• Ammonium polyphosphate (Phase II n>1000)
• Polyphosphoric acids ammonium saltneat
• Water Soluble Ammonium polyphosphate
• Ammonium Polyphosphate (APP)
• Triammonium orthophosphate
• Ammonium phosphate, tribasic
• Phosphoric acid, ammonium salt (1:3)
• triazanium phosphate
• 2ZJF06M0I9
• Ammonium polyphosphate, Degree of Polymerization: >1000
• Phosphoric acid, triammonium salt
• triammonium phosphate
• (NH4PO3)n
• MAP, Ammonium acid phosphate
• ZRIUUUJAJJNDSS-UHFFFAOYSA-N
• O756
• NS00127542
• Ammonium Phosphate GFAA Matrix Modifier: 10% NH4H2PO4 in 2% HNO3
• EINECS 270-200-2
• UNII-2ZJF06M0I9
• triazanium;phosphate
• 68333-79-9
• 68412-62-4
• FT-0698825
• 10361-65-6
• AMMONIUM PHOSPHATE ((NH4)3PO4)
• (NH4)3PO4
• DTXSID8052778
• EINECS 233-793-9
• n inverted exclamation markY1000
• Ammonium Polyphosphate

• MDL： MFCD00241367
• Inchi： 1S/3H3N.H3O4P/c;;;1-5(2,3)4/h3*1H3;(H3,1,2,3,4)
• InChI Key： ZRIUUUJAJJNDSS-UHFFFAOYSA-N
• SMILES： P(=O)([O-])([O-])[O-].[NH4+].[NH4+].[NH4+]

Computed Properties

• Exact Mass: 149.05700
• Monoisotopic Mass: 149.05654287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 36.8
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.2

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: >360°C
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 97.29000
• LogP: 0.04310
• Vapor Pressure: No data available

Ammonium Polyphosphate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H315 (100%) H319 (100%)
• Storage Condition：Store at room temperature

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Non-metal oxoanionic compounds Non-metal phosphates
• Material Chemicals High Polymer Materials Elementary Organic Polymers
• Material Chemicals High Polymer Materials